ethyl 6-(5-{[(5-cyano-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanyl]methyl}-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxohexanoate

Specification

• Molecular Formula: C23H23N5O5S
• Molecular Weight: 481.5 g/mol
• IUPAC Name: ethyl 6-[5-[(5-cyano-6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]-2-oxo-1,3-dihydroimidazol-4-yl]-6-oxohexanoate
• Standard InChI: InChI=1S/C23H23N5O5S/c1-2-33-18(30)11-7-6-10-17(29)20-16(25-22(32)26-20)13-34-23-27-19(14-8-4-3-5-9-14)15(12-24)21(31)28-23/h3-5,8-9H,2,6-7,10-11,13H2,1H3,(H2,25,26,32)(H,27,28,31)
• Standard InChI Key: PVSZILJUJHCSJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCC(=O)C1=C(NC(=O)N1)CSC2=NC(=C(C(=O)N2)C#N)C3=CC=CC=C3

Introduction

Structural Components

• Pyrimidine Component: The 5-cyano-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl moiety is similar to compounds like 2-[(5-cyano-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanyl]-N-(pyridin-2-yl)acetamide, which has a molecular weight of 363.4 g/mol and involves a pyrimidine ring with a phenyl group attached.

• Imidazole Component: The 2-oxo-2,3-dihydro-1H-imidazol-4-yl part is a common motif in many biologically active compounds, often involved in drug design due to its ability to participate in hydrogen bonding and other interactions.

• Hexanoate Component: The 6-oxohexanoate part is a derivative of hexanoic acid, which is a medium-chain fatty acid. This component can contribute to the compound's solubility and biological activity.

Potential Applications

Compounds with similar structures are often investigated for their biological activities, such as antimicrobial, anticancer, or anti-inflammatory properties. The specific applications of ethyl 6-(5-{[(5-cyano-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanyl]methyl}-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxohexanoate would require experimental studies to determine.

Data Table: Related Compounds

Compound Name	Molecular Weight (g/mol)	CAS Number
Ethyl 5-cyano-4-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate	206.20	58610-61-0
2-[(5-cyano-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanyl]-N-(pyridin-2-yl)acetamide	363.4	135402432
Ethyl 5-cyano-4-methyl-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate	283.282	89516-24-5